![molecular formula C18H22N2O6S2 B6062147 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-(phenylsulfonyl)piperazine](/img/structure/B6062147.png)
1-[(2,5-dimethoxyphenyl)sulfonyl]-4-(phenylsulfonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2,5-dimethoxyphenyl)sulfonyl]-4-(phenylsulfonyl)piperazine, commonly known as DPS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DPS has been studied for its potential use in various fields, including medicinal chemistry, neuroscience, and drug discovery.
Mechanism of Action
DPS exerts its effects by binding to specific enzymes and receptors, thereby inhibiting their activity. For example, DPS has been found to inhibit the activity of carbonic anhydrase, which plays a crucial role in the regulation of acid-base balance in the body. By inhibiting carbonic anhydrase, DPS can alter the pH of the surrounding environment, leading to changes in cellular function.
Biochemical and Physiological Effects:
Studies have shown that DPS can affect various biochemical and physiological processes in the body. For example, DPS has been found to alter the levels of neurotransmitters, such as dopamine and serotonin, in the brain. It has also been shown to affect the activity of enzymes involved in energy metabolism, such as ATP synthase.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DPS in lab experiments is its high potency and selectivity. DPS has been found to exhibit inhibitory activity at low concentrations, making it a valuable tool compound for studying enzyme and receptor function. However, the high potency of DPS can also be a limitation, as it can lead to off-target effects and toxicity if not used properly.
Future Directions
There are several future directions for research on DPS. One area of interest is the development of DPS-based drugs for the treatment of neurological disorders. Another area of research is the use of DPS as a tool compound for studying enzyme and receptor function. Additionally, further optimization of the synthesis method and modification of the chemical structure of DPS may lead to the development of more potent and selective compounds.
Synthesis Methods
The synthesis of DPS involves the reaction of 1,4-bis(chlorosulfonyl)butane with 2,5-dimethoxyaniline and aniline in the presence of a base. The resulting product is then treated with piperazine to yield DPS. This process can be further optimized by modifying the reaction conditions, such as temperature, pressure, and solvent, to increase the yield and purity of the product.
Scientific Research Applications
DPS has been studied for its potential use as a tool compound in medicinal chemistry and drug discovery. It has been found to exhibit inhibitory activity against various enzymes and receptors, including carbonic anhydrase, acetylcholinesterase, and serotonin receptors. DPS has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-(benzenesulfonyl)-4-(2,5-dimethoxyphenyl)sulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O6S2/c1-25-15-8-9-17(26-2)18(14-15)28(23,24)20-12-10-19(11-13-20)27(21,22)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHMFZCVIAQWJMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.